cBu-Cit-PROTAC BRD4 Degrader-5

• Molecular Formula: C79H99ClN16O16S2
• Molecular Weight: 1628.3 g/mol
• InChI: InChI=1S/C79H99ClN16O16S2/c1-47-49(3)114-73-65(47)66(53-20-22-55(80)23-21-53)89-59(69-93-92-50(4)96(69)73)40-61(97)82-32-34-108-35-36-109-37-38-110-44-62(98)91-68(78(5,6)7)72(103)95-42-57(39-60(95)71(102)85-41-51-14-18-54(19-15-51)67-48(2)87-46-113-67)112-45-86-77(107)111-43-52-16-24-56(25-17-52)88-70(101)58(13-11-31-84-76(81)106)90-75(105)79(28-12-29-79)74(104)83-30-9-8-10-33-94-63(99)26-27-64(94)100/h14-27,46,57-60,68H,8-13,28-45H2,1-7H3,(H,82,97)(H,83,104)(H,85,102)(H,86,107)(H,88,101)(H,90,105)(H,91,98)(H3,81,84,106)/t57-,58+,59+,60+,68-/m1/s1
• InChIKey: AXNZHWUDHVYOJC-BGALQBQESA-N

cBu-Cit-PROTAC BRD4 Degrader-5: An ADC-Ready PROTAC Linker-Conjugate for Targeted BRD4 Degradation Research

cBu-Cit-PROTAC BRD4 Degrader-5 (also designated as cBu-Cit-GAL-02-221; CAS: 2417369-73-2) is a specialized Proteolysis-Targeting Chimera (PROTAC) that functions as both a BRD4 degrader and an advanced linker-conjugate for the construction of Antibody-PROTAC Conjugates (PACs) . Distinguished from conventional PROTACs by its engineered cBu-Cit (cyclobutane-1,1-dicarboxamide-citrulline) moiety, this compound is a derivative of the VHL-recruiting BRD4 degrader MZ1. It maintains the ability to effectively induce the degradation of the Bromodomain-containing protein 4 (BRD4) in a broad range of HER2-positive and -negative breast cancer cell lines, while offering a unique single-bond linkage site for covalent attachment to antibodies . This dual functionality enables the creation of novel PACs for targeted, cell-type-specific protein degradation studies [1].

• [1] Maneiro, M. A., Forte, N., Shchepinova, M. M., Kounde, C. S., Chudasama, V., Baker, J. R., & Tate, E. W. (2020). Antibody-PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312. View Source

Why cBu-Cit-PROTAC BRD4 Degrader-5 Cannot Be Substituted by Generic BRD4 PROTACs for PAC Research

A user seeking to generate or study Antibody-PROTAC Conjugates (PACs) cannot simply substitute cBu-Cit-PROTAC BRD4 Degrader-5 with a generic, potent BRD4 degrader like ARV-825, dBET1, or even its parent compound MZ1 [1]. While those alternatives demonstrate high efficacy in degrading BRD4 globally across cell populations, they lack the specific chemical architecture required for targeted conjugation. The presence of the cBu-Cit sequence and a strategically positioned single bond in this compound provides an essential, chemically defined linkage point that is absent in other in-class degraders . Attaching a payload to a PROTAC without this dedicated linker site often results in the steric hindrance of either the target-binding or E3 ligase-recruiting moieties, thereby ablating degradation activity. This compound's design intentionally cages the PROTAC activity until it is released upon internalization of the conjugated antibody, a functional mechanism that is not achievable with off-the-shelf, non-linker-optimized BRD4 PROTACs .

• [1] Maneiro, M. A., Forte, N., Shchepinova, M. M., Kounde, C. S., Chudasama, V., Baker, J. R., & Tate, E. W. (2020). Antibody-PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312. View Source

Differentiating Evidence for cBu-Cit-PROTAC BRD4 Degrader-5: Comparative Performance and Strategic Utility

Engineered cBu-Cit Linker Enables ADC Conjugation: A Definitive Architectural Advantage Over MZ1, ARV-825, and dBET1

cBu-Cit-PROTAC BRD4 Degrader-5 possesses a chemically distinct functional capability absent in the comparator compounds MZ1, ARV-825, and dBET1: a built-in, cleavable cBu-Cit linker with a single bond for direct conjugation to an ADC antibody to form a PAC . While the non-conjugated core PROTAC (PROTAC BRD4 Degrader-5) degrades BRD4 non-selectively across cell types , this specific cBu-Cit analogue is the required substrate for creating targeted, antibody-delivered protein degraders [1].

Evidence Dimension	Presence of a functional linker group for site-specific antibody conjugation
Target Compound Data	Possesses a cleavable cBu-Cit sequence and a single bond for conjugation
Comparator Or Baseline	MZ1, ARV-825, and dBET1 lack a dedicated, synthetically accessible linker site suitable for antibody conjugation without compromising their core degradation activity
Quantified Difference	Binary: Functional conjugation site present vs. absent (0 vs. 1)
Conditions	Analysis of published chemical structures [REFS-2, 4, 5, 6]

Why This Matters

This structural differentiation is the primary determinant for researchers needing to create or study Antibody-PROTAC Conjugates; no alternative compound in the same class provides this specific functionality.

• [1] Maneiro, M. A., Forte, N., Shchepinova, M. M., Kounde, C. S., Chudasama, V., Baker, J. R., & Tate, E. W. (2020). Antibody-PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312. View Source
• [2] Winter, G. E., Buckley, D. L., Paulk, J., Roberts, J. M., Souza, A., Dhe-Paganon, S., & Bradner, J. E. (2015). Phthalimide conjugation as a strategy for in vivo target protein degradation. Science, 348(6241), 1376-1381. View Source

Effective BRD4 Degradation Across HER2+ and HER2– Breast Cancer Phenotypes at Low Nanomolar Concentrations

Before conjugation, the core degradation functionality of the PROTAC BRD4 Degrader-5 scaffold is demonstrably effective across varying breast cancer phenotypes. Studies show that treatment with 5-100 nM PROTAC BRD4 Degrader-5 for 4 hours is sufficient to degrade BRD4 protein in both HER2-positive (SK-BR-3, BT-474) and HER2-negative (MCF-7, MDA-MB-231) cell lines [REFS-1, 2]. This provides a baseline potency profile for the non-conjugated molecule that is comparable to, or within the range of, other leading BRD4 PROTACs like MZ1 (DC50 8-23 nM) .

Evidence Dimension	Effective concentration range for BRD4 protein degradation in vitro
Target Compound Data	5-100 nM
Comparator Or Baseline	MZ1 demonstrates DC50 values of 8 and 23 nM in H661 and H838 lung cancer cells, respectively
Quantified Difference	Both compounds induce degradation at low nanomolar concentrations; target compound shows efficacy across 4 breast cancer lines with varying HER2 status, while MZ1 data is for lung cancer lines
Conditions	4-hour treatment; MCF-7, MDA-MB-231, SK-BR-3, and BT-474 cells [REFS-1, 2]

Why This Matters

Confirms that the cBu-Cit modification on this specific PROTAC does not fundamentally ablate its core degradation activity, ensuring it retains potency as a payload once released from a PAC.

• [1] TargetMol. (2025). PROTAC BRD4 Degrader-5 (Cat. No. T36242). Product Datasheet. View Source

Molecular Weight Profile for Distinct Experimental Applications

This compound has a defined molecular weight of 1628.31 g/mol and a molecular formula of C79H99ClN16O16S2 . This is substantially larger than many primary research-grade BRD4 PROTAC degraders such as MZ1 (MW ~1002 g/mol) and dBET1 (MW ~785 g/mol), a direct result of the integrated cBu-Cit linker . This higher molecular weight is characteristic of an advanced linker-payload construct designed for conjugation, not a standalone small-molecule therapeutic, and its monodisperse nature is critical for the reproducible synthesis of defined PACs [1].

Evidence Dimension	Molecular Weight
Target Compound Data	1628.31 g/mol
Comparator Or Baseline	ARV-825: ~923 g/mol; MZ1: ~1002 g/mol
Quantified Difference	Target compound is approximately 1.6 to 2.1 times larger than comparators
Conditions	Standard chemical characterization

Why This Matters

This property profile directly informs procurement decisions for researchers: the compound is not a suitable substitute for general in vivo studies requiring low molecular weight, but it is the essential starting material for any project involving the construction of BRD4-targeting PACs.

• [1] Maneiro, M. A., Forte, N., Shchepinova, M. M., Kounde, C. S., Chudasama, V., Baker, J. R., & Tate, E. W. (2020). Antibody-PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312. View Source

High-Value Research Applications for cBu-Cit-PROTAC BRD4 Degrader-5 Based on Differential Evidence

In-House Synthesis and Biological Evaluation of Novel Antibody-PROTAC Conjugates (PACs)

This is the primary and most valuable application for this specific compound. As established, cBu-Cit-PROTAC BRD4 Degrader-5 is the essential payload used to create targeted protein degraders [1]. Researchers developing novel antibody-based delivery systems for BRD4 degradation should prioritize this product as the foundational conjugation-ready PROTAC. It provides a validated, proof-of-concept platform for the creation of PACs against a range of cell-surface antigens, a methodology that cannot be executed with conventional, non-linker-modified BRD4 PROTACs .

Investigating the Pharmacodynamics of Targeted vs. Systemic BRD4 Degradation

Utilizing cBu-Cit-PROTAC BRD4 Degrader-5 as a building block allows for the comparative study of targeted protein degradation. Researchers can conjugate it to a targeting antibody (like trastuzumab) to create a cell-type-specific degrader (PAC). They can then directly compare the phenotypic and proteomic consequences of this targeted degradation (HER2+ cells only) against the systemic degradation caused by the non-conjugated 'free' PROTAC core (which acts on both HER2+ and HER2- cells at 5-100 nM) [REFS-3, 4]. This application is critical for validating the therapeutic window and safety profile of PACs in disease models.

Development and Optimization of Cleavable Linker Technologies for the Next Generation of ADCs

This compound's integrated cBu-Cit linker serves as a reference standard for evaluating the performance of novel cleavable linker systems in the context of PROTAC-based payloads. The cBu-Cit dipeptide sequence is known to be susceptible to cleavage by lysosomal cathepsin B, releasing the active PROTAC payload within the cell [1]. Users procuring this compound can use it as a 'gold-standard' linker-payload control in their own research aimed at discovering or optimizing new linkers with different cleavage kinetics, intracellular organelle targeting (e.g., endosomal vs. lysosomal release), or biophysical properties .

Investigating Mechanism of Action in ADC Internalization and Trafficking Studies

Upon conjugation to a target-specific antibody, the resulting PAC derived from this compound (e.g., a trastuzumab conjugate) enables the study of ADC internalization, lysosomal trafficking, and payload release mechanisms [1]. Researchers can use this tool to visualize and quantify the efficiency of these cellular processes in real time, correlating them with target protein degradation efficacy . This provides a direct functional readout of effective intracellular delivery, a critical parameter in the development of any antibody-based therapeutic or chemical biology probe.

• [1] Maneiro, M. A., Forte, N., Shchepinova, M. M., Kounde, C. S., Chudasama, V., Baker, J. R., & Tate, E. W. (2020). Antibody-PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312. View Source
• [2] TargetMol. (2025). PROTAC BRD4 Degrader-5 (Cat. No. T36242). Product Datasheet. View Source